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Compound Name:
(+/-)-ACETYLCARNITINE

CHLORIDE

CAS No.: 2504-11-2

Cat. No.: B1663038 Get Quote

Status: Operational | Ticket: DOSAGE-OPT-001 | Technician: Senior Application Scientist

Introduction: The "Racemic Trap" in Experimental
Design
Before proceeding with dosage calculations, you must address the chirality of your reagent.

You have specified (+/-)-Acetylcarnitine Chloride (Racemic Acetylcarnitine).

The Issue: Biological systems almost exclusively utilize the L-isomer (Acetyl-L-carnitine or

ALCAR). The D-isomer present in your racemic mixture (50% L / 50% D) is not just inert; it

can act as a competitive inhibitor for carnitine acetyltransferase (CAT) and deplete

endogenous L-carnitine pools.

The Consequence: If you follow a protocol written for pure ALCAR (L-form) but use the

racemic mixture, you are effectively halving the active dose while introducing a confounding

metabolic stressor.

Core Directive: The protocols below include specific "Racemic Correction Factors" to adjust for

this discrepancy.

Module 1: Preparation & Stability (The Foundation)
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Reagent Profile:

Compound: (+/-)-Acetylcarnitine Chloride[1]

Molecular Weight (MW): ~239.7 g/mol [1][2][3]

Solubility: Highly soluble in water (>80 mg/mL), Ethanol, and DMSO.

Standard Operating Procedure (SOP): Stock Solution Reconstitution
Solvent Choice: Use nuclease-free water or PBS (pH 7.4). Avoid dissolving directly in high-

serum media as esterases can degrade the acetyl group.

pH Sensitivity: Acetylcarnitine is stable in acidic conditions but hydrolyzes rapidly in alkaline

solutions (pH > 8.0).

Action: Prepare stock solutions in water (which will be slightly acidic). Neutralize with 1N

NaOH only immediately before adding to cell culture media.

Sterilization:Do NOT autoclave. The acetyl bond is heat-labile. Use 0.22 µm PES syringe

filters.

Visual Workflow: Reconstitution Protocol
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Figure 1: Step-by-step reconstitution workflow emphasizing pH control and cold storage to

prevent hydrolysis.

Module 2: Dosage Optimization Strategies
The following ranges are derived from literature using L-Acetylcarnitine. You must apply the

Racemic Correction Factor (2x) to achieve the same concentration of the active L-isomer,

bearing in mind the potential interference of the D-isomer.

Table 1: In Vitro (Cell Culture) Dosage Guide
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Application
Target Active (L-
Form) Conc.

Required (+/-)-

Racemate Conc.
Notes

Neuroprotection

(Chronic)
10 µM – 50 µM 20 µM – 100 µM

Best for long-term

(24h+) assays

preventing apoptosis

[1].

Acute

Ischemia/NMDA
100 µM – 1 mM 200 µM – 2 mM

Higher doses needed

for acute excitotoxicity

protection [2].

Mitochondrial Flux 1 mM 2 mM

Warning: D-isomer

may inhibit CAT

enzyme at this

concentration.

Toxicity Threshold > 5 mM > 5 mM

High concentrations

cause osmotic stress

and acidification of

media.

Table 2: In Vivo (Rodent) Dosage Guide

Application Route
Target Active (L-
Form) Dose

Required (+/-)-

Racemate Dose

Neuropathic Pain i.p. / p.o. 100 mg/kg 200 mg/kg

Metabolic

Enhancement
i.p. 300 mg/kg 600 mg/kg

Cognitive Support Drinking Water 0.15% w/v 0.30% w/v
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Critical Warning: In in vivo studies, simply doubling the dose to 600 mg/kg (to get 300 mg/kg

active) increases the renal load of the chloride salt. Monitor animals for signs of osmotic diuresis

or distress.

Module 3: Mechanistic Logic & D-Isomer Interference
Understanding why you are dosing is crucial. Acetylcarnitine acts as an acetyl-group donor for

Acetyl-CoA (energy/neurotransmitter synthesis) and a carrier for fatty acids.[2][3][4][5]

Pathway Visualization: The Carnitine Shuttle & D-Isomer Blockade
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Figure 2: Mechanism of action showing how the D-isomer from the racemic mixture can

competitively inhibit the transferase enzyme, potentially blunting the effect of the L-isomer [3].

Module 4: Troubleshooting & FAQs
Q1: My cells are dying after adding the stock solution. Is it toxic?

Diagnosis: It is likely pH shock, not chemical toxicity.
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Fix: A 100 mM solution of Acetylcarnitine Chloride in water is highly acidic. If you add a large

volume directly to the media, you overwhelm the bicarbonate buffer. Neutralize your stock to

pH 7.0 with NaOH immediately before addition, or use a HEPES-buffered stock.

Q2: I see no effect at 50 µM, but the paper says 50 µM works. Why?

Diagnosis: The "Racemic Trap." The paper likely used pure L-Acetylcarnitine.

Fix: You are effectively dosing 25 µM of the active compound. Increase your concentration to

100 µM to match the active load of the literature citation.

Q3: Can I autoclave the stock solution?

Answer:No. The acetyl ester bond is susceptible to hydrolysis at high temperatures. Filter

sterilize only.

Q4: How do I store the powder? It became a sticky gel.

Diagnosis: Acetylcarnitine is extremely hygroscopic.

Fix: Store the bottle at -20°C with desiccant. Allow the bottle to warm to room temperature

before opening to prevent condensation from forming inside. If it has turned to gel, the

chemical integrity is likely compromised by hydrolysis.

References
Comparison of L-carnitine and Acetyl-L-carnitine: Liu, J., et al. (2002). "Comparison of the

effects of L-carnitine and acetyl-L-carnitine on carnitine levels, ambulatory activity, and

oxidative stress biomarkers in the brain of old rats."[6][7] Annals of the New York Academy of

Sciences.

Neuroprotection in Ischemia: Zanelli, S.A., et al. (2005). "Acetyl-L-carnitine protection against

ischemia-reperfusion injury in the developing brain." Pediatric Research.

Carnitine Acetyltransferase Inhibition: Ramsay, R.R., et al. (2001). "Carnitine

acyltransferases: structure, mechanism, and regulatory role." Biochemical Society

Transactions.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/15591009/
https://www.researchgate.net/publication/8137031_Comparison_of_the_Effects_of_l-Carnitine_and_Acetyl-l-Carnitine_on_Carnitine_Levels_Ambulatory_Activity_and_Oxidative_Stress_Biomarkers_in_the_Brain_of_Old_Rats
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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